Cas no 1331768-81-0 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine is a boronic ester derivative of pyrazolo[1,5-a]pyrazine, serving as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage, while the pyrazolo[1,5-a]pyrazine core offers a rigid heterocyclic framework for constructing complex molecular architectures. This compound is particularly valuable in pharmaceutical and agrochemical research, enabling efficient C-C bond formation under mild conditions. Its high purity and consistent reactivity make it suitable for precision synthesis. The electron-rich boron center ensures compatibility with a broad range of aryl and heteroaryl halides, facilitating diverse applications in medicinal chemistry and material science.

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine structure

1331768-81-0 structure

Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine

CAS No:1331768-81-0

MF:C₁₂H₁₆BN₃O₂

MW:245.085342407227

MDL:MFCD26406973

CID:4694920

Update Time:2025-05-22

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

- 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLO[1,5-A]PYRAZINE
- UBBGUUCZULKRHM-UHFFFAOYSA-N
- FCH3092470
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine
- MDL： MFCD26406973
- Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-16-6-5-14-8-10(9)16/h5-8H,1-4H3
- InChI Key： UBBGUUCZULKRHM-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN3C=CN=CC3=2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 321
Topological Polar Surface Area: 48.6

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrazolo[1,5-A]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM207861-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine	1331768-81-0	97%	1g	$985	2024-08-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB11262-5g	3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLO[1,5-A]PYRAZINE	1331768-81-0	95%	5g	$3800	2023-09-07
abcr	AB573524-100 mg	Pyrazolo[1,5-a]pyrazine-3-boronic acid pinacol ester, 90%; .	1331768-81-0	90%	100MG	€619.60	2023-04-13
abcr	AB573524-250 mg	Pyrazolo[1,5-a]pyrazine-3-boronic acid pinacol ester, 90%; .	1331768-81-0	90%	250MG	€1,041.70	2023-04-13
abcr	AB573524-100mg	Pyrazolo[1,5-a]pyrazine-3-boronic acid pinacol ester, 90%; .	1331768-81-0	90%	100mg	€619.60	2023-08-31
abcr	AB573524-250mg	Pyrazolo[1,5-a]pyrazine-3-boronic acid pinacol ester, 90%; .	1331768-81-0	90%	250mg	€1041.70	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU8382-100mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine	1331768-81-0	95%	100mg	￥1780.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU8382-250mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine	1331768-81-0	95%	250mg	￥2374.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU8382-500mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine	1331768-81-0	95%	500mg	￥3957.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU8382-1g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrazine	1331768-81-0	95%	1g	￥5935.0	2024-04-25